Cas no 26258-21-9 (4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-ol)
4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-ol is a synthetic organic compound with notable pharmacological properties. It exhibits high purity and stability, making it suitable for various research applications. This compound demonstrates excellent solubility in organic solvents, facilitating its use in complex reactions. Its unique structure and chemical properties make it a valuable tool in the synthesis of novel pharmaceuticals and agrochemicals.
26258-21-9 structure
Product Name:4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-ol
CAS No:26258-21-9
MF:C7H10N2O
MW:138.167101383209
MDL:MFCD03413592
CID:1076421
PubChem ID:13478905
Update Time:2025-07-16
4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1,3,4,5,6,7-Hexahydro-2H-benzimidazol-2-one
- 1,3,4,5,6,7-Hexahydro-benzimidazol-2-on
- 1,3,4,5,6,7-HEXAHYDRO-BENZOIMIDAZOL-2-ONE
- 2,3,4,5,6,7-Hexahydro-1H-benzimidazol-2-on
- 2,3,4,5,6,7-hexahydro-1H-benzimidazol-2-one
- 4,5,6,7-tetrahydro-2-benzimidazolone
- 4,5-tetramethylene-2-imidazolinone
- 4,5-Tetramethylene-4-imidazolin-2-one
- KB-84314
- 4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-ol
- RARECHEM AQ NN 0100
- 26258-21-9
- AKOS006279181
- AKOS017404962
- ALBB-021771
- SCHEMBL11211907
- EN300-322372
- 2,3,4,5,6,7-hexahydro-1H-1,3-benzodiazol-2-one
- 2-oxo-1,3,4,5,6,7-hexahydrobenzimidazole
- CS-0101324
- F8885-1690
- 1,3,4,5,6,7-hexahydro-2H-benzo[d]imidazol-2-one
- 1,3,4,5,6,7-hexahydrobenzimidazol-2-one
- 4,5,6,7-Tetrahydro-1H-benzo[d]imidazol-2(3H)-one
- F95386
- 2H-Benzimidazol-2-one, 1,3,4,5,6,7-hexahydro-
- MFCD03413592
- DTXSID30541810
- STL389405
-
- MDL: MFCD03413592
- Inchi: 1S/C7H10N2O/c10-7-8-5-3-1-2-4-6(5)9-7/h1-4H2,(H2,8,9,10)
- InChI Key: KITZBYBFZNVHFR-UHFFFAOYSA-N
- SMILES: O=C1NC2=C(CCCC2)N1
Computed Properties
- Exact Mass: 138.079312947g/mol
- Monoisotopic Mass: 138.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 41.1Ų
4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM416626-1g |
1,3,4,5,6,7-hexahydro-2H-benzimidazol-2-one |
26258-21-9 | 95%+ | 1g |
$393 | 2024-07-28 | |
| TRC | H291173-5mg |
1,3,4,5,6,7-Hexahydro-benzoimidazol-2-one |
26258-21-9 | 5mg |
$ 50.00 | 2022-06-04 | ||
| TRC | H291173-10mg |
1,3,4,5,6,7-Hexahydro-benzoimidazol-2-one |
26258-21-9 | 10mg |
$ 65.00 | 2022-06-04 | ||
| TRC | H291173-50mg |
1,3,4,5,6,7-Hexahydro-benzoimidazol-2-one |
26258-21-9 | 50mg |
$ 135.00 | 2022-06-04 | ||
| Enamine | EN300-322372-0.05g |
2,3,4,5,6,7-hexahydro-1H-1,3-benzodiazol-2-one |
26258-21-9 | 95.0% | 0.05g |
$105.0 | 2025-03-21 | |
| Enamine | EN300-322372-0.1g |
2,3,4,5,6,7-hexahydro-1H-1,3-benzodiazol-2-one |
26258-21-9 | 95.0% | 0.1g |
$156.0 | 2025-03-21 | |
| Enamine | EN300-322372-0.25g |
2,3,4,5,6,7-hexahydro-1H-1,3-benzodiazol-2-one |
26258-21-9 | 95.0% | 0.25g |
$223.0 | 2025-03-21 | |
| Enamine | EN300-322372-0.5g |
2,3,4,5,6,7-hexahydro-1H-1,3-benzodiazol-2-one |
26258-21-9 | 95.0% | 0.5g |
$352.0 | 2025-03-21 | |
| Enamine | EN300-322372-1.0g |
2,3,4,5,6,7-hexahydro-1H-1,3-benzodiazol-2-one |
26258-21-9 | 95.0% | 1.0g |
$450.0 | 2025-03-21 | |
| Enamine | EN300-322372-2.5g |
2,3,4,5,6,7-hexahydro-1H-1,3-benzodiazol-2-one |
26258-21-9 | 95.0% | 2.5g |
$787.0 | 2025-03-21 |
4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-ol Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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